BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Ziapin2
Photostimulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ziapin 2

Cat. No.: B12394313

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ziapin2 is a membrane-targeted photoswitch that enables non-genetic optical control of cellular
excitability. This amphiphilic azobenzene derivative rapidly and reversibly inserts into the
plasma membrane. In its dark-adapted, stable trans isomer state, Ziapin2 molecules form
dimers within the lipid bilayer, leading to a thinning of the membrane and a subsequent
increase in its capacitance. Upon illumination with cyan light (around 470 nm), Ziapin2
undergoes photoisomerization to its cis form. This conformational change disrupts the dimers,
causing the membrane to relax back to its original thickness, which results in a transient
decrease in membrane capacitance and hyperpolarization of the cell.[1][2][3] This unique
optomechanical mechanism of action allows for the modulation of neuronal firing and has
shown promise in preclinical models for restoring physiological light responses in degenerative
retinal diseases.[4][5]

These application notes provide detailed protocols for the use of Ziapin2 in various
experimental settings, including in vitro cell culture, ex vivo retinal explants, and in vivo rodent
models.
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Property

Value/Description

Source(s)

Chemical Name

Ziapin2

[6]7]

CAS Number 2399497-60-8 [61[7]
Molecular Formula CaoHs54Br2Ns [7]
Molecular Weight 778.7 g/mol [7]

Absorption Maximum (Amax)

~470 nm (in DMSO)

[8]

Excitation Wavelength

Cyan Light (~470 nm)

[3]

Solubility

Soluble in DMSO

[8]

Storage (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month

(sealed, away from moisture)

[6]

Experimental Concentrations and Light Stimulation

Parameters
Ziapin2 Light Light Power .
. . . Light Pulse
Application  Concentrati Wavelength  Density . Source(s)
Duration
on (nm) (mMW/mm?)
Neuronal Cell 20 ms, 200
5uM 470 18 [9]
Culture ms
Retinal
Explants 10 uM - 200
470 (Cyan) 2-20 500 ms [8]
(Patch- uM
clamp)
Retinal
Explants Not specified 470 (Cyan) 2 500 ms
(MEA)
In Vivo
) 200 pM (in Not Not Not
(Intravitreal ] ] )
10% DMSO) applicable applicable applicable

Injection)
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. ¢ Zini | :

Parameter Effect Quantitative Data Source(s)
Increased in the dark, Baseline increase
Membrane ) )
) transiently decreases followed by a light- [9]
Capacitance ) ] )
upon photostimulation  induced decrease.
Transient Peak
hyperpolarization hyperpolarization and
Membrane Potential followed by depolarization [9]

depolarization upon

photostimulation

observed within 350

ms of light onset.

Triggers action
. potentials following
Neuronal Firing o
the initial

hyperpolarization

Light pulses of 20 ms
and 200 ms can
induce action potential

firing.

Signaling Pathway and Experimental Workflows
Ziapin2 Mechanism of Action
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Ziapin2 Mechanism of Action
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Caption: Ziapin2's light-dependent mechanism of action on the plasma membrane.
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Experimental Workflow for In Vitro Ziapin2
Photostimulation
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In Vitro Ziapin2 Photostimulation Workflow

Set up Patch-Clamp Recording

Apply Cyan Light Pulse

Record Electrophysiological Response

Analyze Data
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Ex Vivo Retinal Explant Workflow with Ziapin2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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